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Compound of Interest

Compound Name: Chloro(isopropyl)silane

cat. No.: B15484112

An In-depth Technical Guide to Chloro(isopropyl)silane Derivatives

The term "chloro(isopropyl)silane” can be ambiguous as it does not fully specify the
substituents on the silicon atom. In practice, it can refer to several commercially available and
synthetically important compounds. This guide provides detailed information on four such
derivatives: Chloro(dimethyl)isopropylsilane, Chlorodiethylisopropylsilane,
Diisopropylchlorosilane, and Chloro(triisopropyl)silane. These compounds are valuable
reagents in organic synthesis, primarily utilized as protecting groups for alcohols and in the
preparation of other organosilicon compounds.

Chloro(dimethyl)isopropylsilane

This monosilane is a versatile organosilicon compound used in the synthesis of functionalized
silanes and as a coupling agent to improve adhesion between organic and inorganic materials.
[1] It plays a significant role in the production of sealants, adhesives, and coatings.[1]
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Property Value
CAS Number 3634-56-8[2]

DMIPSCI, Dimethylisopropylchlorosilane,
Synonyms

Isopropyldimethylchlorosilane[2]

Molecular Formula CsH1sCISi

Molecular Weight 136.70 g/mol

Boiling Point 109-110 °C at 738 mmHg
Density 0.869 g/mL at 25 °C

Refractive Index

n20/D 1.416

Flash Point

15 °C (59 °F) - closed cup

Chlorodiethylisopropylsilane

A related organosilane with applications in organic synthesis.

Property Value

CAS Number 107149-56-4

Synonyms Diethylisopropylsilyl Chloride
Molecular Formula C7H17CISi

Molecular Weight 164.75 g/mol

Boiling Point 73 °C at 32 mmHg

Density 0.892 g/mL at 25 °C

Refractive Index

n20/D 1.438

Flash Point

37.8 °C (100.0 °F) - closed cup

Diisopropylchlorosilane
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This derivative is noted for its utility in intramolecular hydrosilylation reactions.

Property Value

CAS Number 2227-29-4

Synonyms Chlorodiisopropylsilane
Molecular Formula CeH1sCISi

Molecular Weight 150.72 g/mol

Boiling Point 58-60 °C at 50 mmHg
Density 0.883 g/mL at 25 °C
Refractive Index n20/D 1.429

Flash Point 38 °C (100.4 °F) - closed cup

Chloro(triisopropyl)silane

Commonly known as TIPSCI, this is a sterically hindered organosilicon compound widely used
as a protecting group for alcohols in organic synthesis.[3] Its stability is intermediate between
that of tert-butyldimethylsilyl (TBDMS) and tert-butyldiphenylsilyl (TBDPS) ethers under acidic
conditions, and it exhibits greater stability than both under basic conditions.[4]
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Property Value
CAS Number 13154-24-0

TIPSCI, Triisopropylchlorosilane,
Synonyms

Triisopropylsilyl chloride[5]

Molecular Formula

CoH21CISI[3]

Molecular Weight 192.80 g/mol [3]
Boiling Point 198 °C at 739 mmHg[3]
Density 0.901 g/mL at 25 °CJ3]

Refractive Index

n20/D 1.452[3]

Flash Point

62 °C (145 °F)[3]

Vapor Pressure

1.16 mmHg at 20 °C[3]

Experimental Protocols

Synthesis of Diisopropylchlorosilane

A common method for the synthesis of diisopropylchlorosilane involves the reaction of

trichlorosilane with isopropylmagnesium chloride.[6] The following is a representative protocol

adapted from patented procedures.
Reactants:

e Magnesium chips

e 2-Chloropropane

e Trichlorosilane

e Tetrahydrofuran (THF)

e n-Hexane

Procedure:
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e Under a nitrogen atmosphere, a four-neck flask equipped with a mechanical stirrer,
thermometer, reflux condenser, and a constant-pressure dropping funnel is charged with
magnesium chips and a portion of THF.

e The mixture is heated to 40-65 °C to initiate the reaction.

e A solution of 2-chloropropane in THF is then added dropwise while maintaining the
temperature at 40-65 °C.

 After the addition is complete, the reaction mixture is stirred at 40-65 °C for 0.5-3.0 hours to
form isopropylmagnesium chloride.

e The mixture is then cooled to a temperature between -30 °C and -10 °C.

o A solution of trichlorosilane in n-hexane is added dropwise. This reaction is highly exothermic
and results in the formation of a large amount of white solid.

» Following the addition, the mixture is allowed to react for an additional 0.5-3.0 hours.

e The reaction mixture is then subjected to suction filtration, and the filter cake is washed with
n-hexane.

o The filtrates are combined, and the majority of the solvents are removed by concentration.

e The crude product is purified by rectification, collecting the fraction at 110-140 °C to yield
diisopropylchlorosilane with a purity of 95.0%-99.0%.[6]

Protection of a Primary Alcohol using
Chloro(triisopropyl)silane (TIPSCI)

The protection of alcohols as their triisopropylsilyl ethers is a common procedure in multi-step
organic synthesis.[4][7] The following is a general method for the silylation of a primary alcohol.

Reactants and Reagents:
e Primary alcohol (1 mmol)

o Chloro(triisopropyl)silane (TIPSCI) (1.5-2 mmol)
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e Imidazole (3—4 mmol)
Procedure:

e In adry flask, the primary alcohol (1 mmol), imidazole (3—4 mmol), and
Chloro(triisopropyl)silane (1.5-2 mmol) are added successively and mixed.[6]

e For a solvent-free reaction, the mixture can be irradiated with microwaves.[6]

 Alternatively, the reaction can be carried out in a solvent such as dichloromethane (DCM). To
a 0.1 M solution of the alcohol in DCM at 0 °C, 2 equivalents of 2,6-lutidine are added,
followed by 1.0 equivalent of the corresponding silyl triflate (prepared from TIPSCI). The
reaction mixture is stirred at 0 °C for 15 minutes and then warmed to room temperature. After
2 hours, the reaction is quenched with an aqueous solution of NaHCOs.[3]

e The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

e Upon completion, the reaction mixture is worked up by extraction and purified by column
chromatography to yield the triisopropylsilyl ether.
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Caption: Workflow for the protection of a primary alcohol using TIPSCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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